Cas no 2649075-03-4 (1,3-difluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene)

• Product Name: 1,3-difluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene
• CAS No: 2649075-03-4
• MF: C₁₀H₆F₂N₂O₃
• MW: 240.163049221039
• CID: 6430157
• PubChem ID: 165629106
• Update Time: 2025-11-01

1,3-difluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-difluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene
• EN300-1795927
• 2649075-03-4

• Inchi： 1S/C10H6F2N2O3/c11-6-1-2-7(14(16)17)9(12)8(6)10(3-4-10)13-5-15/h1-2H,3-4H2
• InChI Key： PAMYGJRQJCEVKF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1(CC1)N=C=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.03464838g/mol
• Monoisotopic Mass: 240.03464838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.2Ų

Additional information on 1,3-difluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene

Recent Advances in the Study of 1,3-Difluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene (CAS: 2649075-03-4)

1,3-Difluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene (CAS: 2649075-03-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isocyanate and nitro functional groups, has been explored for its potential applications in drug discovery, particularly in the development of covalent inhibitors and targeted therapies. Recent studies have focused on its reactivity, synthetic utility, and biological activity, making it a promising candidate for further investigation.

The primary objective of recent research has been to elucidate the mechanistic pathways through which 1,3-difluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene interacts with biological targets. Computational and experimental studies have revealed that the isocyanate group plays a critical role in forming covalent bonds with nucleophilic residues in proteins, such as cysteine and lysine. This property has been leveraged in the design of irreversible inhibitors for enzymes involved in disease pathways, including cancer and inflammatory disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a scaffold for developing selective kinase inhibitors. The nitro group was found to enhance the electron-withdrawing properties of the benzene ring, thereby increasing the reactivity of the isocyanate moiety. This finding has opened new avenues for the rational design of covalent drugs with improved potency and selectivity.

Another notable advancement is the application of 1,3-difluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene in proteomics research. By incorporating this compound into activity-based probes (ABPs), scientists have been able to profile the activity of specific enzymes in complex biological samples. This approach has provided insights into enzyme dysregulation in diseases and has facilitated the identification of novel therapeutic targets.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. Issues such as metabolic stability and off-target reactivity need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications to mitigate these limitations while retaining the compound's desirable covalent binding properties.

In conclusion, 1,3-difluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene represents a versatile and valuable tool in chemical biology and drug discovery. Its unique reactivity profile and potential for targeted covalent modulation of proteins make it a compound of significant interest. Future studies are expected to further explore its applications in precision medicine and the development of next-generation therapeutics.